N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)benzenecarboxamide
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Overview
Description
Scientific Research Applications
Antiviral Activities
Quinazolinone derivatives have been explored for their antiviral properties. Novel 3-sulphonamido-quinazolin-4(3H)-one derivatives, synthesized using microwave-assisted techniques, demonstrated significant antiviral activity against a range of viruses, including influenza A, severe acute respiratory syndrome coronavirus, dengue, and yellow fever viruses, among others. This highlights the potential utility of quinazolinone derivatives in developing antiviral therapeutics (Selvam et al., 2007).
Antitumor Agents
Quinazolin-4-one derivatives, such as CB30865, have shown high growth-inhibitory activity against tumor cells. Efforts to improve the water solubility of these compounds for in vivo evaluation have led to the synthesis of more soluble analogs while retaining or enhancing cytotoxic activity. These studies underscore the promise of quinazolinone derivatives as antitumor agents with unique biochemical characteristics, including delayed, non-phase specific, cell-cycle arrest (Bavetsias et al., 2002).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on “N-(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)benzenecarboxamide” could include elucidating its synthesis methods, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would require comprehensive experimental studies and collaborations among chemists, pharmacologists, and toxicologists .
properties
IUPAC Name |
N-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c19-13(10-6-2-1-3-7-10)17-15-16-12-9-5-4-8-11(12)14(20)18-15/h1-3,6-7H,4-5,8-9H2,(H2,16,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDBGMCMUASKQOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=O)NC(=N2)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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